N-((2-(furan-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-(furan-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.272. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactivity
N-((2-(furan-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide and its derivatives have been explored for their unique reactivity and potential in synthesizing heterocyclic compounds. For example, the acid-catalyzed transformations of related compounds have led to the formation of new heterocyclic systems such as pyrrolo[1,2-a][1,4]diazocine, demonstrating the furan compounds' utility in synthesizing complex structures with potential biological activities (Stroganova et al., 2016). Similarly, studies on furan-2-carboxamide derivatives have shown their ability to participate in electrophilic substitution reactions, indicating their versatility in chemical synthesis (El’chaninov & Aleksandrov, 2017).
Antiprotozoal Applications
The exploration into the antiprotozoal activity of related furan carboxamide derivatives has revealed promising results. For instance, compounds structurally similar to this compound have demonstrated significant efficacy against protozoal infections, with certain derivatives exhibiting high in vitro and in vivo activity against Trypanosoma and Plasmodium species. These findings highlight the potential of furan carboxamide derivatives in developing new therapeutic agents for treating protozoal infections (Ismail et al., 2004).
Neuroinflammation Imaging
Research into neuroinflammation imaging has led to the development of novel PET radiotracers based on furan carboxamide derivatives. These compounds target the macrophage colony-stimulating factor 1 receptor (CSF1R), a marker specific to microglia, allowing for the non-invasive imaging of neuroinflammation. This application is crucial for understanding the role of microglia in various neuropsychiatric disorders and could facilitate the development of targeted therapies (Horti et al., 2019).
Biochemical Analysis
Biochemical Properties
It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .
Cellular Effects
Some target compounds exhibited potent anticancer activities against A549, HeLa, SW480 and weak activities on HepG2 . This signifies that the target compounds are likely to be EGFR inhibitors as expected . They showed weak cytotoxic effects on HL7702, which implies the target compounds are probably to be of low toxicity against normal cells .
Molecular Mechanism
It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .
Metabolic Pathways
It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .
Properties
IUPAC Name |
N-[[2-(furan-2-yl)pyridin-3-yl]methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c18-15(12-5-8-19-10-12)17-9-11-3-1-6-16-14(11)13-4-2-7-20-13/h1-8,10H,9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAKCEICTADSJLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC=CO2)CNC(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.